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Compound of Interest

Compound Name: Eicosapentaenoyl serotonin

Cat. No.: B607281 Get Quote

Essential Safety and Handling Guide for
Eicosapentaenoyl Serotonin
This guide provides crucial safety protocols and logistical information for handling

Eicosapentaenoyl Serotonin (EPA-5-HT) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure personal safety and

proper management of the compound. Since the toxicological properties of Eicosapentaenoyl
Serotonin have not been fully investigated, it should be handled with the utmost care, treating

it as a potentially hazardous substance. The following procedures are based on best practices

for handling novel research chemicals and related compounds like Serotonin Hydrochloride.

Hazard Identification and Classification
While specific GHS hazard classifications for Eicosapentaenoyl Serotonin are not readily

available, the hazards associated with Serotonin Hydrochloride should be considered as a

proxy. Serotonin Hydrochloride is harmful if swallowed, inhaled, or in contact with skin, and it

can cause serious eye and skin irritation.[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if
swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Data sourced from multiple safety data sheets for Serotonin Hydrochloride.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.[1] The required

equipment should be selected based on a risk assessment of the specific procedures being

performed.[2]
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Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection

Chemical safety goggles
with side protection or a
face shield.[1]

Must be compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166.
[3]

Hand Protection

Suitable chemical-resistant

gloves (e.g., nitrile or

neoprene).[1]

Tested according to EN 374.[1]

Two pairs of chemotherapy-

grade gloves may be

appropriate for handling

hazardous products.[2]

Skin and Body Protection

A lab coat is mandatory. For

procedures with a higher risk

of splashing, a disposable,

polyethylene-coated gown is

recommended.[1][2]

Gowns should demonstrate

resistance to permeability by

hazardous products.[2]

| Respiratory Protection | Use in a well-ventilated area or under a chemical fume hood.[1][3] If

ventilation is inadequate or exposure limits may be exceeded, use a NIOSH- or CEN-certified

respirator (e.g., N95).[1][4] | Surgical masks do not provide adequate respiratory protection

from chemical exposure.[4] |

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: Always handle Eicosapentaenoyl Serotonin in a well-ventilated area. The use

of a chemical fume hood is strongly recommended to control airborne concentrations.[1][3]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[3]

Safe Handling Procedures:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3] Do not breathe dust,

fumes, or vapors.[1]
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Minimize Dust/Aerosol Formation: If handling a solid form, minimize the generation of dust.

[1] If using a solution, avoid creating aerosols.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday.[1] Do not eat, drink, or smoke in

the laboratory.[1]

Container Handling: Keep containers tightly closed when not in use. Open and handle

containers with care to prevent spills.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

The recommended storage temperature for related compounds is often 2-8°C.[1]

Keep away from heat, sparks, and open flames.[3]

Disposal Plan
All waste materials contaminated with Eicosapentaenoyl Serotonin must be treated as

hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of the contents and the container at an approved waste disposal plant in

accordance with all local, state, and federal regulations.[3] Do not allow the product to enter

drains.[5]

Physicochemical Data
The following data pertains to Eicosapentaenoyl Serotonin.
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Property Value

CAS Number 199875-71-3[6]

Molecular Formula C₃₀H₄₀N₂O₂[6]

Molecular Weight 460.7 g/mol [6]

Appearance
Provided as a solution in ethanol or as a liquid

(Colorless to light yellow).[6][7]

Solubility

DMF: 20 mg/ml; DMSO: 20 mg/ml; Ethanol: 30

mg/ml; Ethanol:PBS (pH 7.2) (1:2): 0.33 mg/ml.

[6]

Experimental Workflow
The following diagram outlines the standard procedural flow for safely handling

Eicosapentaenoyl Serotonin in a research setting.
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Preparation & Storage

Handling & Experimentation

Cleanup & Disposal

1. Receive Compound
Verify integrity of packaging.

2. Secure Storage
Store at recommended temperature in a designated, ventilated area.

3. Don PPE
Lab coat, gloves, eye protection are mandatory.

4. Prepare Work Area
Work within a chemical fume hood. Assemble all necessary materials.

5. Aliquot Compound
Carefully prepare solutions. Avoid generating aerosols.

6. Perform Experiment
Follow established protocol. Handle with care to prevent spills.

7. Decontaminate
Clean all surfaces and equipment according to lab procedures.

8. Waste Disposal
Segregate and dispose of all contaminated materials as hazardous waste.

9. Doff PPE
Remove protective equipment in the correct order to avoid contamination.

10. Final Hand Wash
Thoroughly wash hands with soap and water.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Eicosapentaenoyl Serotonin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b607281?utm_src=pdf-body-img
https://www.benchchem.com/product/b607281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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